
Technical Guide: 4-Bromo-3-
(trifluoromethoxy)phenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Bromo-3-

(trifluoromethoxy)phenol

Cat. No.: B1287054 Get Quote

CAS Number: 886499-93-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-
(trifluoromethoxy)phenol, a halogenated and fluorinated phenolic compound of interest in

synthetic and medicinal chemistry. Due to the limited availability of detailed experimental data

for this specific molecule in peer-reviewed literature, this guide combines information from

chemical suppliers with established protocols for the synthesis and analysis of structurally

related compounds.

Chemical and Physical Properties
Quantitative data for 4-Bromo-3-(trifluoromethoxy)phenol is primarily available from

commercial suppliers. The following table summarizes its key chemical identifiers and physical

properties.
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Property Value Source

CAS Number 886499-93-0 [1][2][3][4][5][6][7]

Molecular Formula C₇H₄BrF₃O₂ [1][4]

Molecular Weight 257.00 g/mol [4][6]

Appearance Powder [3]

Purity ≥97% [5][6]

Storage
Room Temperature, Sealed in

a dry place
[6]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Bromo-3-
(trifluoromethoxy)phenol is not readily available in published literature, a plausible synthetic

route can be devised based on general methods for the synthesis of substituted phenols and

the trifluoromethoxylation of phenolic compounds. A potential multi-step synthesis is outlined

below.

General Synthetic Approach
A common strategy for synthesizing substituted phenols involves the modification of a pre-

existing phenol or the construction of the aromatic ring. For 4-Bromo-3-
(trifluoromethoxy)phenol, a likely approach would involve the bromination of 3-

(trifluoromethoxy)phenol.

Step 1: Synthesis of 3-(trifluoromethoxy)phenol

This intermediate can be synthesized through various methods, including the

trifluoromethoxylation of 3-bromophenol followed by a subsequent reaction to introduce the

hydroxyl group.

Step 2: Bromination of 3-(trifluoromethoxy)phenol
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The regioselective bromination of the phenol is a critical step. The hydroxyl and

trifluoromethoxy groups will direct the electrophilic substitution. The hydroxyl group is a strongly

activating ortho-, para-director, while the trifluoromethoxy group is a deactivating meta-director.

This would likely favor the introduction of the bromine atom at the position para to the hydroxyl

group.

Illustrative Experimental Protocol (Adapted from general methods for phenol bromination):

Materials:

3-(trifluoromethoxy)phenol

N-Bromosuccinimide (NBS)

Acetonitrile (CH₃CN) or Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 3-(trifluoromethoxy)phenol (1.0 equivalent) in acetonitrile at room temperature.

Add N-Bromosuccinimide (1.1 equivalents) portion-wise to the solution.

Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress

using Thin Layer Chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.

Redissolve the residue in dichloromethane and wash sequentially with saturated aqueous

sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
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Purify the crude product by column chromatography on silica gel to afford 4-Bromo-3-
(trifluoromethoxy)phenol.

Note: This is a generalized protocol and would require optimization for this specific substrate.

Safety and Handling
A Safety Data Sheet (SDS) for 4-Bromo-3-(trifluoromethoxy)phenol provides the following

hazard information.

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Spectral Data
Specific spectral data (NMR, IR, MS) for 4-Bromo-3-(trifluoromethoxy)phenol is not widely

published. However, chemical suppliers indicate that NMR data is available upon request for
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certain batches.[6] Researchers procuring this compound should request the certificate of

analysis for detailed spectral information.

Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain regarding the biological

activity or its involvement in any signaling pathways for 4-Bromo-3-(trifluoromethoxy)phenol.
The presence of the trifluoromethoxy group, a common substituent in pharmaceuticals,

suggests potential for biological activity, but this would require experimental investigation.

Visualizations
General Synthetic Workflow
The following diagram illustrates a general workflow for the synthesis and purification of a

substituted phenol like 4-Bromo-3-(trifluoromethoxy)phenol.
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Caption: A generalized workflow for the synthesis, purification, and analysis of 4-Bromo-3-
(trifluoromethoxy)phenol.

Logical Relationship of Key Properties
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The following diagram illustrates the relationship between the chemical structure and the key

properties and applications of this compound.

Structural Features
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Caption: Relationship between the structural features, chemical properties, and potential

applications of 4-Bromo-3-(trifluoromethoxy)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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